Cas no 1333864-49-5 (methyl 2-{N-2-(tert-butoxy)-2-oxoethyl-1-(2-chloropyridin-4-yl)formamido}acetate)

Methyl 2-{N-2-(tert-butoxy)-2-oxoethyl-1-(2-chloropyridin-4-yl)formamido}acetate is a specialized organic compound featuring a tert-butoxy carbonyl-protected amine and a 2-chloropyridin-4-yl formamide group. Its molecular structure offers versatility as an intermediate in synthetic chemistry, particularly in peptide coupling and heterocyclic synthesis. The tert-butoxy carbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled functionalization. The 2-chloropyridin-4-yl moiety enhances reactivity in cross-coupling reactions, making it valuable for constructing complex pharmacophores. This compound is suited for applications in medicinal chemistry and agrochemical research, where precise functional group manipulation is required. Its stability and reactivity profile make it a practical choice for multistep synthetic routes.

methyl 2-{N-2-(tert-butoxy)-2-oxoethyl-1-(2-chloropyridin-4-yl)formamido}acetate structure

1333864-49-5 structure

Product Name:methyl 2-{N-2-(tert-butoxy)-2-oxoethyl-1-(2-chloropyridin-4-yl)formamido}acetate

CAS No:1333864-49-5

MF:C₁₅H₁₉ClN₂O₅

MW:342.774763345718

CID:6178015

PubChem ID:53613803

Update Time:2025-08-05

methyl 2-{N-2-(tert-butoxy)-2-oxoethyl-1-(2-chloropyridin-4-yl)formamido}acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-{N-2-(tert-butoxy)-2-oxoethyl-1-(2-chloropyridin-4-yl)formamido}acetate
- AKOS033132913
- methyl 2-{N-[2-(tert-butoxy)-2-oxoethyl]-1-(2-chloropyridin-4-yl)formamido}acetate
- methyl 2-[(2-chloropyridine-4-carbonyl)-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]acetate
- EN300-26579701
- Z1171942502
- 1333864-49-5
- Inchi： 1S/C15H19ClN2O5/c1-15(2,3)23-13(20)9-18(8-12(19)22-4)14(21)10-5-6-17-11(16)7-10/h5-7H,8-9H2,1-4H3
- InChI Key： FHXLVVFOQXEMJV-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CN=1)C(N(CC(=O)OC)CC(=O)OC(C)(C)C)=O

Computed Properties

Exact Mass: 342.098
Monoisotopic Mass: 342.098
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 8
Complexity: 450
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 85.8A^2
XLogP3: 2.1

methyl 2-{N-2-(tert-butoxy)-2-oxoethyl-1-(2-chloropyridin-4-yl)formamido}acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26579701-0.05g	methyl 2-{N-[2-(tert-butoxy)-2-oxoethyl]-1-(2-chloropyridin-4-yl)formamido}acetate	1333864-49-5	95.0%	0.05g	$212.0	2025-03-20

methyl 2-{N-2-(tert-butoxy)-2-oxoethyl-1-(2-chloropyridin-4-yl)formamido}acetate Related Literature

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Additional information on methyl 2-{N-2-(tert-butoxy)-2-oxoethyl-1-(2-chloropyridin-4-yl)formamido}acetate

Comprehensive Analysis of Methyl 2-{N-2-(tert-butoxy)-2-oxoethyl-1-(2-chloropyridin-4-yl)formamido}acetate (CAS No. 1333864-49-5)

The compound methyl 2-{N-2-(tert-butoxy)-2-oxoethyl-1-(2-chloropyridin-4-yl)formamido}acetate (CAS No. 1333864-49-5) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a 2-chloropyridin-4-yl moiety and a tert-butoxy group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this compound due to its potential role in developing novel enzyme inhibitors and crop protection agents, aligning with current trends in sustainable agriculture and targeted drug design.

In recent years, the demand for high-purity intermediates like methyl 2-{N-2-(tert-butoxy)-2-oxoethyl-1-(2-chloropyridin-4-yl)formamido}acetate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. The compound's CAS No. 1333864-49-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Its ester and amide functionalities provide versatile reactivity, enabling modifications for specific applications, such as prodrug development or polymer precursors.

The synthesis of methyl 2-{N-2-(tert-butoxy)-2-oxoethyl-1-(2-chloropyridin-4-yl)formamido}acetate involves multi-step organic reactions, including amide coupling and esterification. Its tert-butyl protecting group enhances stability during synthetic processes, a feature highly valued in peptide synthesis and small-molecule libraries. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for verifying its purity, as even minor impurities can impact downstream applications in drug discovery pipelines.

Environmental and regulatory considerations are also shaping the discourse around compounds like CAS No. 1333864-49-5. With growing emphasis on green chemistry, researchers are exploring solvent-free or catalytic methods to synthesize such intermediates. The 2-chloropyridine segment, in particular, has drawn attention for its biodegradability profile compared to traditional halogenated analogs, addressing concerns about persistent organic pollutants (POPs).

Future research directions for methyl 2-{N-2-(tert-butoxy)-2-oxoethyl-1-(2-chloropyridin-4-yl)formamido}acetate may focus on its structure-activity relationships (SAR) in biological systems or its utility in click chemistry applications. As the scientific community prioritizes fragment-based drug design, this compound's modular architecture could prove instrumental in developing next-generation therapeutics for neglected diseases or antimicrobial resistance challenges.